Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate

• Molecular Formula: C22H25NO4
• Molecular Weight: 367.4 g/mol
• IUPAC Name: methyl 2-[[2-(4-cyclohexylphenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C22H25NO4/c1-26-22(25)19-9-5-6-10-20(19)23-21(24)15-27-18-13-11-17(12-14-18)16-7-3-2-4-8-16/h5-6,9-14,16H,2-4,7-8,15H2,1H3,(H,23,24)
• InChI Key: JKNXDARISWFGEN-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)C3CCCCC3

Description

Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate, also known as AHMA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. AHMA is a member of the benzoate ester family and has a molecular weight of 421.56 g/mol.

Mechanism of Action

Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate exerts its therapeutic effects by inhibiting the activity of enzymes that are involved in various cellular processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are responsible for inflammation. Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate has also been shown to inhibit the activity of histone deacetylase (HDAC), an enzyme that is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of prostaglandins. Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate has also been shown to induce apoptosis in cancer cells, leading to their death. Additionally, Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate has been shown to have antibacterial properties, making it a potential candidate for the treatment of bacterial infections.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate in lab experiments is its high purity and stability. Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for the research on Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate. One potential area of research is the development of Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate-based drugs for the treatment of cancer and other diseases. Additionally, further research is needed to understand the mechanism of action of Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate and its potential side effects. Finally, the synthesis of new derivatives of Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate could lead to the development of more potent and selective compounds for use in scientific research.

Synthesis Methods

The synthesis of Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate involves the reaction of 4-cyclohexylphenol with acetyl chloride to form 4-cyclohexylphenyl acetate. This intermediate is then reacted with 2-aminobenzoic acid to form the final product, Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure high yield and purity.

Scientific Research Applications

Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate has been shown to have potential therapeutic applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. Methyl 2-{[(4-cyclohexylphenoxy)acetyl]amino}benzoate has also been investigated for its ability to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment.